Cas no 1346902-49-5 (2H-1-Benzopyran-3-carboxylic acid, 7-(diethylamino)-3,4-dihydro-2-(trifluoromethyl)-)

• Product Name: 2H-1-Benzopyran-3-carboxylic acid, 7-(diethylamino)-3,4-dihydro-2-(trifluoromethyl)-
• CAS No: 1346902-49-5
• MF: C₁₅H₁₈F₃NO₃
• MW: 317.303534984589
• MDL: MFCD30487788
• CID: 5217736
• PubChem ID: 22638906
• Update Time: 2025-06-14

2H-1-Benzopyran-3-carboxylic acid, 7-(diethylamino)-3,4-dihydro-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-carboxylic acid, 7-(diethylamino)-3,4-dihydro-2-(trifluoromethyl)-

• MDL： MFCD30487788
• Inchi： 1S/C15H18F3NO3/c1-3-19(4-2)10-6-5-9-7-11(14(20)21)13(15(16,17)18)22-12(9)8-10/h5-6,8,11,13H,3-4,7H2,1-2H3,(H,20,21)
• InChI Key： BFZNZKHSGHTLKE-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)F)OC2=CC(N(CC)CC)=CC=C2CC1C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on 2H-1-Benzopyran-3-carboxylic acid, 7-(diethylamino)-3,4-dihydro-2-(trifluoromethyl)-

Comprehensive Overview of 2H-1-Benzopyran-3-carboxylic acid, 7-(diethylamino)-3,4-dihydro-2-(trifluoromethyl)- (CAS No. 1346902-49-5)

The compound 2H-1-Benzopyran-3-carboxylic acid, 7-(diethylamino)-3,4-dihydro-2-(trifluoromethyl)- (CAS No. 1346902-49-5) is a fluorinated benzopyran derivative with significant potential in pharmaceutical and material science applications. Its unique structure, featuring a trifluoromethyl group and a diethylamino substituent, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential role in drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and ion channels, which are hot topics in modern therapeutics.

In recent years, the demand for fluorinated organic compounds has surged, driven by their enhanced metabolic stability and bioavailability. The presence of the trifluoromethyl group in CAS No. 1346902-49-5 aligns with this trend, as it improves lipophilicity and resistance to enzymatic degradation. This property is particularly valuable in the development of central nervous system (CNS) drugs and anti-inflammatory agents, areas where users frequently search for "fluorinated drug candidates" or "CNS-active fluorinated molecules."

The diethylamino moiety in this compound further enhances its applicability, as it can influence solubility and binding affinity to biological targets. This feature is often explored in queries like "amine-containing bioactive molecules" or "diethylamino derivatives in drug design." Additionally, the benzopyran core is a privileged scaffold in medicinal chemistry, frequently associated with antioxidant, anti-cancer, and neuroprotective activities, making it a recurring keyword in academic and industrial research.

From a synthetic perspective, CAS No. 1346902-49-5 offers opportunities for modular derivatization. Chemists can functionalize the carboxylic acid group to create amides, esters, or other derivatives, a process often searched as "carboxylic acid functionalization in drug synthesis." This flexibility is crucial for structure-activity relationship (SAR) studies, a common focus in pharmaceutical R&D. The compound’s stability under various conditions also makes it suitable for high-throughput screening (HTS), a technique widely discussed in "drug discovery optimization" forums.

Beyond pharmaceuticals, 2H-1-Benzopyran-3-carboxylic acid derivatives have shown promise in materials science, particularly in the development of organic light-emitting diodes (OLEDs) and fluorescent probes. Searches for "fluorinated benzopyrans in OLEDs" or "diethylamino-based fluorescent dyes" highlight this intersection of chemistry and materials engineering. The compound’s electron-donating and electron-withdrawing groups make it a candidate for tuning electronic properties in optoelectronic devices.

In conclusion, 2H-1-Benzopyran-3-carboxylic acid, 7-(diethylamino)-3,4-dihydro-2-(trifluoromethyl)- (CAS No. 1346902-49-5) is a multifaceted compound with broad applications in drug discovery and materials science. Its structural features align with current research trends, such as fluorine in medicinal chemistry and privileged scaffolds, ensuring its relevance in both academic and industrial settings. As interest in tailored fluorinated compounds grows, this molecule is poised to play a pivotal role in advancing innovative therapies and technologies.